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Compound Name: GNE-0439

Cat. No.: B15588682

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and initial characterization

of GNE-0439, a novel, potent, and selective inhibitor of the voltage-gated sodium channel

Nav1.7. The information presented is based on the foundational research published in the

Proceedings of the National Academy of Sciences (PNAS).

Introduction
GNE-0439 is a small molecule inhibitor of the Nav1.7 sodium channel, a genetically validated

target for the treatment of pain. The discovery of GNE-0439 was a result of a mechanism-

specific assay design that favored the identification of selective, non-pore-blocking inhibitors.

This compound is distinguished by its unique chemical structure and its mode of action, binding

to the voltage-sensor domain 4 (VSD4) of the Nav1.7 channel.

Quantitative Data Summary
The following tables summarize the key quantitative data from the initial characterization of

GNE-0439.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15588682#bc-rfq
https://www.benchchem.com/product/b15588682/docs?utm_src=pdf-body#gne-0439-a-technical-guide-to-its-discovery-and-initial-characterization
https://www.benchchem.com/product/b15588682/docs?utm_src=pdf-body#gne-0439-a-technical-guide-to-its-discovery-and-initial-characterization
https://www.benchchem.com/product/b15588682/docs?utm_src=pdf-body#gne-0439-a-technical-guide-to-its-discovery-and-initial-characterization
https://www.benchchem.com/product/b15588682/docs?utm_src=pdf-body#gne-0439-a-technical-guide-to-its-discovery-and-initial-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588682?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Assay Type IC50 (µM)

95%

Confidence

Interval (µM)

Reference

Human Nav1.7
Electrophysiolog

y
0.34 0.29–0.73 [1]

Human Nav1.5
Electrophysiolog

y
38.3 21.43–70.92 [1]

Human Nav1.7

N1742K Mutant

Membrane

Potential Assay
0.37 0.46–0.76 [1]

Human Nav1.7

R1608A Mutant

Electrophysiolog

y

> 50 (41.0 ±

12.8% inhibition

at 66 µM)

N/A [1]

Table 1: Inhibitory Potency of GNE-0439 against Nav Channels.

Parameter Value

Molecular Formula C₂₁H₃₁NO₃

Molecular Weight 345.48

Table 2: Physicochemical Properties of GNE-0439.

Mechanism of Action
GNE-0439 is a VSD4 binder, a class of inhibitors that targets the voltage-sensor domain of the

Nav1.7 channel rather than the central pore. This is supported by the significant loss of potency

observed with the R1608A mutation, located in the S4 segment of VSD4. GNE-0439
possesses a carboxylic acid group that is predicted to form an electrostatic interaction with the

R1608 residue.[1] This mechanism of action is distinct from traditional local anesthetics and

other pore-blocking Nav channel inhibitors.
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Start

Plate HEK293-hNav1.7 N1742K cells
in 384-well plates

Load cells with
membrane potential dye

Add GNE-0439
or control compounds

Activate channels with
1KαPMTX

Measure fluorescence
(e.g., FLIPR Tetra)

Calculate IC50 values

End

 

Start

Prepare cell suspension of
HEK293-Nav expressing cells

Load cells and solutions
onto SyncroPatch 768

Establish whole-cell
configuration

Record baseline
sodium currents

Apply GNE-0439 at
varying concentrations

Record inhibited
sodium currents

Analyze data and
determine IC50

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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